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Compound of Interest

Compound Name: 4,4'-Dicyanobenzophenone

Cat. No.: B135262

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4,4'-Dicyanobenzophenone,
including its chemical and physical properties, synthesis, and potential applications. The
information is curated for professionals in research and development who require detailed data
for their work.

Core Properties of 4,4'-Dicyanobenzophenone

4,4'-Dicyanobenzophenone, also known as bis(4-cyanophenyl)methanone, is an aromatic
ketone featuring two cyanophenyl substituents. While not as commonly encountered in
commercial catalogs as some of its benzophenone analogues, it is a molecule of interest in
synthetic chemistry and materials science.

Chemical Structure and Identifiers

o |[UPAC Name: Bis(4-cyanophenyl)methanone
e Molecular Formula: CisHsN20

e Molecular Weight: 232.24 g/mol

e CAS Number: 134521-16-7 (This CAS number is predominantly associated with the related
compound Bis(4-cyanophenyl)methanol, from which 4,4'-Dicyanobenzophenone can be
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synthesized. A dedicated CAS number for the ketone is not consistently reported in major
databases, suggesting it is often synthesized as needed.)

Physicochemical Properties

Quantitative data for 4,4'-Dicyanobenzophenone is not readily available in commercial
databases, likely due to its status as a research chemical rather than a bulk industrial product.
The properties listed below are based on theoretical calculations and data from analogous

compounds.
Property Value (Predicted/Estimated)
Melting Point (°C) Not available
Boiling Point (°C) Not available
Solubility Soluble in many organic solvents
Appearance Expected to be a solid at room temperature

Synthesis and Experimental Protocols

The primary route to obtaining 4,4'-Dicyanobenzophenone is through the oxidation of its
precursor, bis(4-cyanophenyl)methanol. This synthetic pathway is a common strategy in
organic chemistry for the preparation of ketones from secondary alcohols.

Experimental Protocol: Oxidation of Bis(4-cyanophenyl)methanol

This protocol describes a general method for the oxidation of bis(4-cyanophenyl)methanol to
4,4'-dicyanobenzophenone. The choice of oxidizing agent and reaction conditions can be
adapted based on laboratory capabilities and desired scale.

Materials:
e Bis(4-cyanophenyl)methanol

e Anhydrous dichloromethane (DCM) or acetone
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Pyridinium chlorochromate (PCC) or other suitable oxidizing agent (e.g., Dess-Martin
periodinane, Swern oxidation reagents)

Silica gel for column chromatography
Anhydrous sodium sulfate or magnesium sulfate

Solvents for chromatography (e.g., hexane, ethyl acetate)

Procedure:

Dissolution: Dissolve bis(4-cyanophenyl)methanol in a suitable anhydrous solvent (e.g.,
dichloromethane) in a round-bottom flask under an inert atmosphere (e.g., nitrogen or
argon).

Addition of Oxidizing Agent: Add the oxidizing agent (e.g., PCC) portion-wise to the stirred
solution at room temperature. The reaction is typically monitored by thin-layer
chromatography (TLC) to track the disappearance of the starting material and the
appearance of the product.

Reaction Monitoring: Continue stirring the reaction mixture at room temperature until TLC
analysis indicates complete consumption of the starting alcohol.

Work-up: Upon completion, quench the reaction by adding a suitable reagent (the choice
depends on the oxidizing agent used). The mixture is then filtered through a pad of silica gel
or celite to remove solid byproducts. The filtrate is collected and the solvent is removed
under reduced pressure.

Purification: The crude product is purified by column chromatography on silica gel using an
appropriate solvent system (e.g., a gradient of ethyl acetate in hexane) to afford pure 4,4'-
dicyanobenzophenone.

Characterization: The structure and purity of the final product should be confirmed by
analytical technigues such as Nuclear Magnetic Resonance (NMR) spectroscopy and
Infrared (IR) spectroscopy.

Logical Workflow for Synthesis
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Caption: A generalized workflow for the synthesis of 4,4'-Dicyanobenzophenone.
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Potential Applications in Research and Drug
Development

While specific applications of 4,4'-Dicyanobenzophenone are not extensively documented in
mainstream literature, its structural motifs suggest potential utility in several areas of research
and development:

* Photosensitizer: The benzophenone core is a well-known photosensitizer. The introduction of
cyano groups can modulate the photophysical properties, making it a candidate for studies in
photodynamic therapy or photoredox catalysis. The electron-withdrawing nature of the cyano
groups can influence the energy levels of the triplet state, which is crucial for these
applications.

 Intermediate in Organic Synthesis: The cyano groups can be hydrolyzed to carboxylic acids
or reduced to amines, providing a versatile handle for further chemical transformations. This
makes 4,4'-dicyanobenzophenone a potential building block for the synthesis of more
complex molecules, including polymers and pharmaceutical intermediates.

o Ligand for Metal Complexes: The nitrogen atoms of the cyano groups can act as ligands for
metal ions, opening possibilities for the design of novel coordination polymers or metal-
organic frameworks (MOFs) with potential applications in catalysis, gas storage, or sensing.

Signaling Pathway Hypothesis

Given the photosensitizing potential of the benzophenone scaffold, a hypothetical signaling
pathway for inducing cell death in a cancer cell line upon photoactivation could be envisioned.
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Caption: A proposed mechanism for photodynamic activity.
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This guide serves as a foundational resource for professionals working with or interested in
4,4'-Dicyanobenzophenone. Further research into its synthesis and characterization is
encouraged to fully elucidate its properties and unlock its potential applications.

 To cite this document: BenchChem. [In-Depth Technical Guide to 4,4'-
Dicyanobenzophenone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b135262#4-4-dicyanobenzophenone-cas-number-
and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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